Cas no 1384972-82-0 (3-(Bromomethyl)-2-methylpyridine hydrobromide)

• Product Name: 3-(Bromomethyl)-2-methylpyridine hydrobromide
• CAS No: 1384972-82-0
• MF: C₇H₉Br₂N
• MW: 266.961060285568
• MDL: MFCD22200150
• CID: 1090780
• PubChem ID: 71669109
• Update Time: 2025-05-19

3-(Bromomethyl)-2-methylpyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-methylpyridine hydrobromide
• DTXSID10856575
• 3-(Bromomethyl)-2-methylpyridine--hydrogen bromide (1/1)
• CS-0051711
• SB21031
• F16424
• 3-(Bromomethyl)-2-methylpyridinehydrobromide
• EN300-399781
• 3-(BROMOMETHYL)-2-METHYLPYRIDINE HBR
• AS-47871
• Pyridine, 3-(bromomethyl)-2-methyl-, hydrobromide (1:1)
• 1384972-82-0
• 3-(bromomethyl)-2-methylpyridine;hydrobromide
• DB-217732
• AKOS016015241
• MFCD22200150

• MDL： MFCD22200150
• Inchi： 1S/C7H8BrN.BrH/c1-6-7(5-8)3-2-4-9-6;/h2-4H,5H2,1H3;1H
• InChI Key： SXBNXUILTWJKNP-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CN=C1C.Br

Computed Properties

• Exact Mass: 266.90813g/mol
• Monoisotopic Mass: 264.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(Bromomethyl)-2-methylpyridine hydrobromide

3-(Bromomethyl)-2-methylpyridine hydrobromide (CAS No. 1384972-82-0)

The compound 3-(Bromomethyl)-2-methylpyridine hydrobromide, identified by the CAS number 1384972-82-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as a brominated pyridine derivative, has garnered attention due to its unique structural properties and potential applications in drug design and synthesis.

The molecular structure of 3-(Bromomethyl)-2-methylpyridine hydrobromide consists of a pyridine ring with substituents at positions 2 and 3. The bromomethyl group at position 3 introduces a reactive bromine atom, while the methyl group at position 2 provides steric and electronic modulation. This combination makes the compound versatile for various chemical transformations, including nucleophilic substitutions and additions.

Recent studies have highlighted the role of this compound in the synthesis of bioactive molecules. For instance, researchers have utilized its bromomethyl group as an electrophilic center for constructing complex heterocycles, which are crucial in medicinal chemistry. The hydrobromide salt form of the compound ensures stability during storage and handling, making it a preferred reagent in laboratory settings.

In terms of pharmacological applications, 3-(Bromomethyl)-2-methylpyridine hydrobromide has been explored as a precursor for developing potential anti-inflammatory and anticancer agents. Its ability to undergo nucleophilic substitution reactions facilitates the incorporation of bioactive groups into its structure, enhancing its therapeutic potential.

The synthesis of this compound involves a multi-step process that typically begins with the bromination of 2-methylpyridine derivatives. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, ensuring high yields and purity. These advancements underscore the importance of this compound in modern organic synthesis methodologies.

Moreover, computational studies have provided insights into the electronic properties and reactivity of 3-(Bromomethyl)-2-methylpyridine hydrobromide. Density functional theory (DFT) calculations have revealed that the bromine atom exhibits significant electrophilicity, making it an attractive target for nucleophilic attacks. Such findings have guided researchers in designing efficient synthetic pathways for related compounds.

In conclusion, 3-(Bromomethyl)-2-methylpyridine hydrobromide (CAS No. 1384972-82-0) stands as a pivotal molecule in contemporary chemical research. Its structural features, reactivity, and applications continue to inspire innovative approaches in drug discovery and organic synthesis. As research progresses, this compound is expected to play an even more prominent role in advancing chemical science.